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Compound of Interest

5-[(4-Chlorophenoxy)methyl]furan-
Compound Name:

2-carbaldehyde
CAS No.: 438219-08-0
Cat. No.: B454934

Get Quote

Executive Summary & Molecular Architecture

5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde is a functionalized furan derivative
serving as a critical intermediate in medicinal chemistry and a pharmacophore in the
development of hemoglobin modulators and antimicrobial agents. Structurally, it bridges the
bio-renewable furan platform with lipophilic aromatic moieties via an ether linkage, creating a
scaffold that balances water solubility with membrane permeability.

Structural Analysis

The molecule consists of three distinct domains, each imparting specific chemical and
biological properties:

e The Furan Core: A heteroaromatic ring that acts as a spacer. It is electron-rich (1t-excessive),
making it susceptible to electrophilic aromatic substitution, though the electron-withdrawing
aldehyde group at position 2 stabilizes it against oxidative degradation.
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o The Aldehyde "Warhead" (C-2): A reactive electrophile capable of forming reversible Schiff
bases (imines) with primary amines. This is the primary mechanism of action for its
hemoglobin modulation activity (binding to N-terminal valine).

e The (4-Chlorophenoxy)methyl Tail (C-5): A lipophilic domain attached via a flexible methylene
ether linker. The 4-chlorophenyl group enhances hydrophobic interactions within protein
binding pockets (e.g., the central water cavity of hemoglobin), while the ether oxygen acts as
a weak hydrogen bond acceptor.

Feature Specification
5-[(4-chlorophenoxy)methyl]furan-2-
IUPAC Name K P y) 4
carbaldehyde
Molecular Formula C12H9ClO3
Molecular Weight 236.65 g/mol
329827-00-9 (Generic/Related: 34035-03-5
CAS Number )
often cited for analogs)
SMILES 0O=Cclccc(COc2ccc(Cl)cc2)ol
Key Precursor 5-(Chloromethyl)furfural (CMF)

Synthetic Pathways & Protocol

The most robust and atom-economical synthesis utilizes 5-(chloromethyl)furfural (CMF), a
platform chemical derived from cellulosic biomass. The reaction is a classic Williamson ether
synthesis involving the nucleophilic displacement of the alkyl chloride on the furan ring by a
phenoxide ion.

Reaction Scheme

Reagents: 5-(Chloromethyl)furfural (CMF), 4-Chlorophenol, Potassium Carbonate (

), Potassium lodide (KI - catalytic). Solvent: N,N-Dimethylformamide (DMF) or Acetone (reflux).
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Figure 1: Synthetic pathway via nucleophilic substitution. The phenoxide ion attacks the
methylene carbon of CMF, displacing the chloride.

Detailed Experimental Protocol

Objective: Synthesis of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde on a 10 mmol
scale.

e Activation: In a 50 mL round-bottom flask, dissolve 4-chlorophenol (1.28 g, 10 mmol) in
anhydrous DMF (15 mL).

o Deprotonation: Add anhydrous Potassium Carbonate (

, 2.07 g, 15 mmol). Stir at room temperature for 30 minutes to generate the phenoxide anion.
Note: The mixture will become heterogeneous.

e Addition: Add 5-(Chloromethyl)furfural (1.44 g, 10 mmol) dropwise. Optionally, add a catalytic
amount of Potassium lodide (Kl, 0.1 g) to accelerate the reaction via the Finkelstein
mechanism (in situ formation of the more reactive iodide).

o Reaction: Heat the mixture to 80°C and stir for 4—6 hours. Monitor progress via TLC
(Hexane:Ethyl Acetate 3:1). The aldehyde spot will be UV active and stain with DNP (2,4-
dinitrophenylhydrazine).

o Workup:

o Cool to room temperature.
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o Pour the reaction mixture into ice-cold water (100 mL) to precipitate the product or extract
with Ethyl Acetate (3 x 30 mL).

o Wash the organic layer with 1M NaOH (to remove unreacted phenol), water, and brine.
o Dry over anhydrous

and concentrate under reduced pressure.

 Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica
gel, Hexane/EtOAc gradient).

Physicochemical & Spectroscopic Characterization

Validation of the structure relies on the distinct signals of the furan ring and the ether linkage.

Predicted NMR Data ()
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e LogP (Predicted): ~3.2 (Lipophilic). This value suggests good membrane permeability, a
requirement for intracellular targets like hemoglobin.

e H-Bond Acceptors: 3 (Aldehyde O, Furan O, Ether O).

e H-Bond Donors: O.

Mechanism of Action: Hemoglobin Modulation

The primary therapeutic interest in this molecule lies in its potential to treat Sickle Cell Disease
(SCD). Like its analog Voxelotor (and the precursor 5-HMF), this molecule functions as an

allosteric effector of Hemoglobin S (HbS).

The Schiff Base Mechanism

The aldehyde group forms a reversible covalent bond (Schiff base) with the N-terminal valine of

the hemoglobin

-chain. This modification stabilizes the R-state (oxygenated) conformation of hemoglobin,
increasing its affinity for oxygen and preventing the polymerization of HbS that causes red
blood cell sickling.
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Figure 2: Mechanism of Schiff base formation with Hemoglobin. The reaction is reversible,
allowing the drug to modify oxygen affinity without permanently derivatizing the protein.

The (4-chlorophenoxy)methyl tail provides a hydrophobic anchor that may interact with the
central water cavity of hemoglobin, potentially altering the binding kinetics or potency
compared to the smaller 5-HMF.

Applications in Drug Discovery

Beyond SCD, this scaffold is a versatile intermediate:

o Antimicrobial Agents: 5-substituted furan-2-carbaldehydes are precursors for hydrazone and
thiosemicarbazone derivatives, which exhibit potent activity against Mycobacterium
tuberculosis and Staphylococcus aureus.

e Linker Chemistry: The aldehyde can be reduced to an alcohol (reductive amination) or
oxidized to a carboxylic acid, serving as a linker to attach the chlorophenoxy-furan motif to
other pharmacophores.

Safety & Handling
e Hazards: The compound is likely a skin and eye irritant (H315, H319) and may cause

respiratory irritation (H335).

« Stability: Aldehydes are prone to oxidation to carboxylic acids upon prolonged exposure to
air. Store under an inert atmosphere (Nitrogen/Argon) at 4°C.

o Reactivity: Avoid contact with strong oxidizers and strong bases (which may induce
Cannizzaro reactions or furan ring opening).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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